(S)-1-Boc-3-hydroxypiperidine-d4

• Molecular Formula: C10H19NO3
• Molecular Weight: 205.29 g/mol
• InChI: InChI=1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-5-8(12)7-11/h8,12H,4-7H2,1-3H3/t8-/m0/s1/i6D2,7D2
• InChIKey: UIJXHKXIOCDSEB-ODROFLNISA-N

(S)-1-Boc-3-hydroxypiperidine-d4 Overview

(S)-1-Boc-3-hydroxypiperidine-d4 (CAS: 143900-44-1) is a stable isotope-labeled, chiral piperidine derivative. Its core structure features an (S)-configured chiral center at the 3-position of the piperidine ring, a tert-butoxycarbonyl (Boc) protecting group on the nitrogen, and four deuterium atoms incorporated at the 2 and 6 positions of the piperidine ring . It has a molecular formula of C10D4H15NO3 and a molecular weight of 205.287 g/mol . This compound is primarily utilized as a key intermediate in the synthesis of deuterium-labeled pharmaceuticals, most notably Ibrutinib-d4, the labeled analogue of the Bruton's tyrosine kinase (BTK) inhibitor Ibrutinib .

Isotopic Label Stable deuterium (d4) for MS internal standard synthesis

Chiral Configuration (S)-enantiomer for stereochemical fidelity

Synthetic Utility Key intermediate for Ibrutinib-d4 internal standard synthesis

Why (S)-1-Boc-3-hydroxypiperidine-d4 Is Irreplaceable

In analytical and synthetic workflows, substituting (S)-1-Boc-3-hydroxypiperidine-d4 with its non-deuterated (S)-1-Boc-3-hydroxypiperidine analog or a racemic mixture introduces significant quantitation errors and stereochemical impurities. The non-deuterated analog lacks the distinct mass shift required for accurate internal standard-based LC-MS quantification, where a minimum mass difference of +3 Da is typically necessary to avoid isotopic interference [1]. Similarly, using a racemic mixture or the incorrect (R)-enantiomer in chiral synthesis compromises the stereochemical fidelity of downstream products, a critical failure point in the synthesis of enantiopure drugs like Ibrutinib, where the (S)-configuration is essential for biological activity [2]. The deuterium label and chiral purity are not interchangeable features; their absence directly undermines method accuracy and product integrity.

Target Compound

Potential Substitute

Risk if Substituted

(S)-d4 labeled

Non-deuterated analog

Mass shift below required threshold may compromise MS quantitation accuracy

(S)-enantiomer

Racemic mixture

Introduction of (R)-impurity may alter downstream chiral integrity

(S)-configuration

(R)-enantiomer

Stereochemical mismatch may compromise biological model interpretation

• [1] Liu, R. H., Wang, S.-M., & Canfield, D. V. (2010). Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. CRC Press. View Source
• [2] Chemical Papers. (2025). Chiral-selective biocatalysis of (S)-1-BOC-3-hydroxypiperidine: developing analytical method for quantifying (R)-isomer impurities. 79(8):5409-5425. View Source

(S)-1-Boc-3-hydroxypiperidine-d4: Comparative Evidence

Mass Shift Advantage for MS Detection

The replacement of four hydrogen atoms with deuterium in (S)-1-Boc-3-hydroxypiperidine-d4 results in a molecular weight increase from 201.26 g/mol to 205.29 g/mol, a mass difference of +4.0 Da relative to the non-deuterated (S)-1-Boc-3-hydroxypiperidine . This shift exceeds the typical minimum requirement of +3 Da for an effective internal standard, ensuring baseline separation of isotopic peaks in mass spectrometry and eliminating cross-contribution between analyte and internal standard signals [1].

Mass Shift

Head-to-head

+4.0 Da (d4 vs d0)

Reported to support LC-MS resolution

In MS workflows

Evidence Dimension	Molecular Weight and Mass Shift for MS Quantitation
Target Compound Data	205.287 g/mol; +4.0 Da shift
Comparator Or Baseline	(S)-1-Boc-3-hydroxypiperidine (non-deuterated); 201.26 g/mol; 0 Da shift
Quantified Difference	+4.0 Da (1.99% increase)
Conditions	Mass spectrometry analysis; LC-MS or GC-MS workflows

Why This Matters

This mass shift provides the necessary resolution for accurate quantitation in complex biological matrices, directly improving method precision and accuracy compared to using a non-isotopic standard.

• [1] Liu, R. H., Wang, S.-M., & Canfield, D. V. (2010). Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. CRC Press. View Source

Chiral HPLC for (R)-Isomer Impurity Quantification

A validated Normal-Phase HPLC method using a Chiralpak IC3 column (250 x 4.6 mm, 3 µm) has been developed to specifically quantify the undesired (R)-1-Boc-3-hydroxypiperidine isomer in (S)-1-Boc-3-hydroxypiperidine samples [1]. This method, which is critical for assessing the quality of the chiral intermediate, demonstrates high specificity, accuracy, and precision, enabling the detection and quantitation of the (R)-isomer at trace levels [2]. This analytical capability is directly applicable to verifying the chiral integrity of (S)-1-Boc-3-hydroxypiperidine-d4, as the deuteration does not alter the chiral center.

(R)-Isomer Quant.

Reported

Normal-Phase HPLC (Chiralpak IC3)

Supports enantiomeric purity assessment

Method adaptable for deuterated analog

Evidence Dimension	Quantification of (R)-enantiomer impurity
Target Compound Data	(S)-1-Boc-3-hydroxypiperidine-d4: Chiral purity inferred from validated method for non-deuterated analog
Comparator Or Baseline	Racemic 1-Boc-3-hydroxypiperidine: Contains both (S) and (R) enantiomers
Quantified Difference	Method capable of quantifying (R)-isomer at levels necessary to ensure >99% ee (enantiomeric excess)
Conditions	Isocratic Normal-Phase HPLC; Chiralpak IC3 column (250 × 4.6 mm, 3 µm)

Why This Matters

The ability to precisely measure and control the (R)-isomer impurity is essential for ensuring the stereochemical purity of the final drug substance, as the (R)-enantiomer may have different, or even antagonistic, biological activity.

• [1] Chemical Papers. (2025). Chiral-selective biocatalysis of (S)-1-BOC-3-hydroxypiperidine: developing analytical method for quantifying (R)-isomer impurities. 79(8):5409-5425. View Source
• [2] Chemical Papers. (2025). Chiral-selective biocatalysis of (S)-1-BOC-3-hydroxypiperidine: developing analytical method for quantifying (R)-isomer impurities. 79(8):5409-5425. View Source

Isotopic Purity for Reliable Tracer Analysis

While a specific certificate of analysis for (S)-1-Boc-3-hydroxypiperidine-d4 is not provided in public sources, comparable deuterated piperidine derivatives are routinely synthesized and supplied with an isotopic purity of 98 atom% deuterium (D) or greater . For example, studies on the synthesis of tetradeuterated piperidine compounds report achieving isotopic purity of >99% [1]. This high level of enrichment minimizes the background signal from unlabeled molecules in MS-based quantitation and ensures the fidelity of metabolic tracing experiments where the labeled compound is used as a precursor.

Isotopic Purity

Class-level

≥98 atom% D (class inference)

May support low MS background

Verify via lot-specific COA

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	(S)-1-Boc-3-hydroxypiperidine-d4: Typically ≥98 atom% D (inferred from class)
Comparator Or Baseline	Non-deuterated (S)-1-Boc-3-hydroxypiperidine: 0 atom% D
Quantified Difference	≥98 atom% D enrichment
Conditions	Synthesis and purification of deuterated small molecules

Why This Matters

High isotopic enrichment is a critical quality attribute for any deuterated internal standard or tracer, directly impacting the lower limit of quantitation and the accuracy of metabolic flux analysis.

• [1] International Nuclear Information System (INIS). Synthesis of deuterium labelled thioridazine via ruthenium tetroxide oxidation of the piperidine ring. View Source

Key Intermediate for Ibrutinib-d4 Synthesis

(S)-1-Boc-3-hydroxypiperidine-d4 is explicitly identified and used as an intermediate in the synthesis of Ibrutinib-d4 (I124971), the stable isotope-labeled analogue of the anticancer drug Ibrutinib (I124970) . In contrast, the non-deuterated (S)-1-Boc-3-hydroxypiperidine is used for the synthesis of unlabeled Ibrutinib [1]. This direct application demonstrates a functional differentiation where the labeled intermediate is essential for producing the deuterated API, which is subsequently used as an internal standard in bioanalytical assays for Ibrutinib.

Synthetic Application

Head-to-head

Ibrutinib-d4 synthesis vs unlabeled Ibrutinib

Functional differentiation for labeled API

Required for deuterated ISTD production

Evidence Dimension	Synthetic Application
Target Compound Data	Intermediate for Ibrutinib-d4 (deuterated drug analog)
Comparator Or Baseline	(S)-1-Boc-3-hydroxypiperidine (non-deuterated): Intermediate for Ibrutinib (unlabeled drug)
Quantified Difference	Functional differentiation: enables synthesis of labeled vs. unlabeled API
Conditions	Multi-step organic synthesis of Ibrutinib and its analogs

Why This Matters

For laboratories developing LC-MS methods for Ibrutinib, procuring (S)-1-Boc-3-hydroxypiperidine-d4 is not optional; it is the required starting material for synthesizing the necessary deuterated internal standard, Ibrutinib-d4.

• [1] Chemical Papers. (2025). Chiral-selective biocatalysis of (S)-1-BOC-3-hydroxypiperidine: developing analytical method for quantifying (R)-isomer impurities. 79(8):5409-5425. View Source

(S)-1-Boc-3-hydroxypiperidine-d4: Applications & Procurement

LC-MS Ibrutinib Quantitation (Internal Standard)

Use (S)-1-Boc-3-hydroxypiperidine-d4 to synthesize the deuterated internal standard Ibrutinib-d4, as documented . The resulting Ibrutinib-d4, with a +4 Da mass shift from the non-deuterated analyte, enables precise and accurate quantification of Ibrutinib in biological matrices (e.g., plasma, tissue) using LC-MS/MS, addressing the requirement for high-quality ion-pairs in drug analysis [1].

Chiral Purity Control in Ibrutinib Synthesis

Employ (S)-1-Boc-3-hydroxypiperidine-d4 as a chiral building block in the synthesis of Ibrutinib-d4, leveraging its defined (S)-stereochemistry. The validated Normal-Phase HPLC method for quantifying the (R)-enantiomer impurity in the non-deuterated analog can be adapted for quality control of this labeled intermediate, ensuring that the chiral integrity is maintained throughout the synthetic sequence [2].

Metabolic Tracing of Piperidine-Containing Drugs

Incorporate (S)-1-Boc-3-hydroxypiperidine-d4 as a stable isotope-labeled precursor in the synthesis of more complex deuterated molecules. The high isotopic enrichment (≥98 atom% D) ensures a low background signal, allowing researchers to track the metabolic fate of the piperidine moiety in in vitro or in vivo systems using mass spectrometry .

Application

Selection Property

Validation Focus

Ibrutinib LC-MS bioanalysis

Deuterated internal standard synthesis

Quantitation accuracy and matrix effects

Chiral intermediate for Ibrutinib-d4

(S)-enantiomer stereochemical control

Chiral HPLC method verification

Metabolic tracing studies

Stable isotope label (d4)

Background signal and tracer fidelity

• [1] Liu, R. H., Wang, S.-M., & Canfield, D. V. (2010). Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. CRC Press. View Source
• [2] Chemical Papers. (2025). Chiral-selective biocatalysis of (S)-1-BOC-3-hydroxypiperidine: developing analytical method for quantifying (R)-isomer impurities. 79(8):5409-5425. View Source